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Compound of Interest

Compound Name: Bis(2-ethylhexyl) dithiodiacetate

Cat. No.: B1607718

Introduction:

Bis(2-ethylhexyl) dithiodiacetate is an organosulfur diester with the chemical formula
C20H3804S2.[1] It is characterized by a central disulfide (-S-S-) linkage, a reactive functional
group that is the basis for its utility in various industrial applications. The molecule also features
two bulky 2-ethylhexyl ester groups, which impart significant oil-solubility (lipophilicity), making
it highly miscible in non-polar media like polymer matrices and lubricant base oils.[1] This
document serves as a technical resource for professionals in research and development,
providing key information on suppliers, purity, and analytical methodologies.

Chemical Identity:

« CAS Number: 62268-47-7[1][2][3]

Molecular Formula: C20H3804S2[1][2][4]

Molecular Weight: 406.6 g/mol [1][4]

IUPAC Name: 2-ethylhexyl 2-[[2-(2-ethylhexoxy)-2-oxoethyl]disulfanyl]acetate[4]

InChl Key: YREDCFUZMPDCSM-UHFFFAOYSA-N[1][4]

Commercial Availability and Purity Grades
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Bis(2-ethylhexyl) dithiodiacetate is available from various chemical suppliers, typically
intended for research and development purposes. The purity of commercially available grades
can vary, with most suppliers offering a standard purity of 295%. Researchers should always
request a certificate of analysis (CoA) to verify the purity and identity of the purchased material.

Supplier Available Purity Grades Notes

BenchChem 95% For research use only.[1]

Supplier of various chemicals.

Aikon International Limited Inquiry required 2]
Shanghai Kaiwei Chemical ) ) Supplier of various chemicals.
Inquiry required

Technology [2][3]
Guangdong Wengjiang ) ) Supplier of various chemicals.

. Inquiry required
Chemical Reagent [2][3]

) ) Listed as a product in their
abcr GmbH Inquiry required
catalog.[5]
] ] ) ) Listed as a product available

Sigma-Aldrich Inquiry required

through various brands.[6]

Analytical and Experimental Protocols

Precise characterization of Bis(2-ethylhexyl) dithiodiacetate is crucial for its application in a
research context. Standard analytical techniques can be employed to confirm its identity and
determine its purity.

Identity Confirmation: Spectroscopic Methods

The identity of the compound can be confirmed using standard spectroscopic techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy will
provide detailed information about the molecular structure. The proton NMR should show
characteristic signals for the ethyl and hexyl groups of the 2-ethylhexyl moiety, as well as the
methylene protons adjacent to the sulfur atoms and carbonyl groups.
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« Infrared (IR) Spectroscopy: IR analysis can confirm the presence of key functional groups. A
strong absorption band corresponding to the C=0 stretch of the ester group is expected
around 1730 cm~1. The C-O stretching vibrations will also be present.

o Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-
MS) can be used to determine the molecular weight of the compound and analyze its
fragmentation pattern, further confirming its identity.

Purity Determination: Chromatographic Method

Gas Chromatography (GC) is a suitable and common method for determining the purity of
Bis(2-ethylhexyl) dithiodiacetate and similar compounds like plasticizers.[1][7]

Example GC Protocol (General Method):

This protocol is a general guideline and should be optimized for the specific instrument and

column used.
e Instrumentation:
o Gas Chromatograph equipped with a Flame lonization Detector (FID).

o Capillary Column: A non-polar or medium-polarity column (e.g., DB-5ms, HP-5) is typically
suitable.

e Sample Preparation:

o Prepare a stock solution of Bis(2-ethylhexyl) dithiodiacetate at a concentration of
approximately 1 mg/mL in a suitable volatile organic solvent, such as isooctane or hexane.

[7]

o Create a series of calibration standards by diluting the stock solution to a range of
concentrations (e.g., 5-25 pg/mL).[7]

e GC-FID Conditions:

o Injector Temperature: 250 °C
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o Detector Temperature: 300 °C
o Carrier Gas: Helium or Hydrogen at a constant flow rate.
o Oven Temperature Program:
= [nitial temperature: 100 °C, hold for 1 minute.
= Ramp: Increase temperature at 15 °C/minute to 300 °C.
» Final hold: Hold at 300 °C for 5 minutes.
o Injection Volume: 1 uL
e Analysis:
o Inject the prepared standards to generate a calibration curve.
o Inject the sample solution.

o The purity is calculated by comparing the peak area of the analyte to the total area of all
peaks in the chromatogram (Area % method) or by using the calibration curve for

guantification against a known standard.

Logical Workflow Visualization

For researchers procuring this chemical, a systematic quality control (QC) process is essential
to ensure the material meets the specifications required for experimentation. The following

diagram illustrates a typical QC workflow.
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Caption: Quality Control Workflow for Incoming Chemical Batches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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